6-Phenylhex-5-en-3-ol
Overview
Description
6-Phenylhex-5-en-3-ol is an organic compound with the molecular formula C12H16O It is characterized by a phenyl group attached to a hexenol chain
Preparation Methods
Synthetic Routes and Reaction Conditions: 6-Phenylhex-5-en-3-ol can be synthesized through several methods. One common approach involves the reaction of phenylacetylene with hexanal in the presence of a catalyst. The reaction typically proceeds under mild conditions, with the catalyst facilitating the addition of the phenyl group to the hexenol chain .
Industrial Production Methods: In an industrial setting, the production of this compound may involve the use of large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation and purification to isolate the desired compound .
Chemical Reactions Analysis
Types of Reactions: 6-Phenylhex-
Properties
CAS No. |
54985-35-2 |
|---|---|
Molecular Formula |
C12H16O |
Molecular Weight |
176.25 g/mol |
IUPAC Name |
6-phenylhex-5-en-3-ol |
InChI |
InChI=1S/C12H16O/c1-2-12(13)10-6-9-11-7-4-3-5-8-11/h3-9,12-13H,2,10H2,1H3 |
InChI Key |
DLMBMEIMUGSYAU-UHFFFAOYSA-N |
Canonical SMILES |
CCC(CC=CC1=CC=CC=C1)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
